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Introduction
Caprylyl methicone is a versatile silicone fluid that has gained significant traction in the

development of long-wear cosmetic formulations. Its unique chemical structure, an octyl-

substituted trisiloxane, imparts a range of desirable properties that contribute to extended wear,

enhanced sensory experience, and improved product stability. These notes provide detailed

applications and protocols for leveraging caprylyl methicone in the formulation of long-wear

foundations, lipsticks, and mascaras.

Caprylyl methicone is a clear, colorless, and low-viscosity fluid that is volatile, meaning it

evaporates from the skin without leaving a heavy or greasy residue.[1] It is known for its

excellent spreadability, which allows for even application of cosmetics.[1] This ingredient forms

a breathable, non-occlusive film on the skin, which contributes to its long-lasting properties and

resistance to water and sweat.[1][2] Furthermore, it is compatible with a wide range of cosmetic

ingredients, including other silicones, organic oils, and esters, making it a flexible choice for

formulators.[2]

Physical and Chemical Properties
A comprehensive understanding of caprylyl methicone's properties is crucial for its effective

application.
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Property Value Reference

INCI Name Caprylyl Methicone [2]

Appearance Clear, colorless liquid [2]

Viscosity Low [2]

Volatility Moderate [1]

Solubility
Soluble in oils, ethanol, and

organic solvents
[3]

Safety
Generally considered safe for

use in cosmetics
[4]

Comedogenicity Low (rated as 1) [1]

Mechanism of Action for Long-Wear Performance
Caprylyl methicone contributes to the longevity of cosmetics through a multi-faceted

mechanism primarily centered around film formation and its interaction with other formulation

components.
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Figure 1. Mechanism of Caprylyl Methicone in Long-Wear Cosmetics.

Application in Long-Wear Formulations
Caprylyl methicone can be incorporated into various long-wear cosmetic products. Below are

illustrative formulations and expected performance data.

Long-Wear Foundation
Objective: To create a lightweight, breathable foundation with extended wear and transfer

resistance.

Formulation Example:
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Phase Ingredient INCI Name % w/w

A Caprylyl Methicone Caprylyl Methicone 5.00 - 10.00

Cyclopentasiloxane Cyclopentasiloxane 15.00

Phenyl Trimethicone Phenyl Trimethicone 3.00

Dimethicone Dimethicone 2.00

PEG-10 Dimethicone PEG-10 Dimethicone 1.50

B Titanium Dioxide Titanium Dioxide 8.00

Yellow Iron Oxide CI 77492 0.80

Red Iron Oxide CI 77491 0.30

Black Iron Oxide CI 77499 0.10

C Deionized Water Aqua to 100

Butylene Glycol Butylene Glycol 5.00

Sodium Chloride Sodium Chloride 1.00

Preservative
(e.g.,

Phenoxyethanol)
q.s.

Expected Performance Data (Illustrative):

Parameter
Formulation without
Caprylyl Methicone

Formulation with 8%
Caprylyl Methicone

Wear-Time (hours) 8 16

Transfer Resistance (%) 60 90

Water Resistance (%) 50 85

Sensory Panel - Glide 6/10 9/10

Sensory Panel - Residue 4/10 8/10
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Transfer-Resistant Lipstick
Objective: To develop a comfortable, non-drying liquid lipstick with high color payoff and

minimal transfer.

Formulation Example:

Phase Ingredient INCI Name % w/w

A Isododecane Isododecane to 100

Caprylyl Methicone Caprylyl Methicone 10.00 - 15.00

Trimethylsiloxysilicate Trimethylsiloxysilicate 10.00

Dimethicone Dimethicone 5.00

Disteardimonium

Hectorite

Disteardimonium

Hectorite
1.00

B Red 7 Lake CI 15850 5.00

Titanium Dioxide Titanium Dioxide 1.00

C Tocopheryl Acetate Tocopheryl Acetate 0.50

Expected Performance Data (Illustrative):

Parameter
Formulation without
Caprylyl Methicone

Formulation with 12%
Caprylyl Methicone

Transfer Resistance (Kiss Test) Low High

Wear-Time (hours) 4 10

Comfort Score (1-10) 5 8

Feathering/Bleeding Moderate Minimal

Waterproof Mascara
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Objective: To formulate a mascara that provides volume and length while being resistant to

water, sweat, and smudging.

Formulation Example:

Phase Ingredient INCI Name % w/w

A Isododecane Isododecane to 100

Caprylyl Methicone Caprylyl Methicone 8.00 - 12.00

Cera Alba (Beeswax) Cera Alba 8.00

Copernicia Cerifera

(Carnauba) Wax

Copernicia Cerifera

Cera
5.00

Disteardimonium

Hectorite

Disteardimonium

Hectorite
2.00

B Black Iron Oxide CI 77499 10.00

C Phenoxyethanol Phenoxyethanol 0.50

Expected Performance Data (Illustrative):

Parameter
Formulation without
Caprylyl Methicone

Formulation with 10%
Caprylyl Methicone

Waterproof Rating (1-5) 2 5

Smudge Resistance (%) 50 95

Flaking Moderate Minimal

Ease of Application Good Excellent

Experimental Protocols
Detailed methodologies for evaluating the performance of long-wear cosmetics containing

caprylyl methicone are provided below.
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Protocol for Evaluating Transfer Resistance of
Foundation

Start

Apply Standardized Amount of Foundation to Substrate (e.g., Vitro-Skin®)

Allow to Dry for 30 minutes

Apply Standardized Pressure with a White Cotton Fabric for 10 seconds

Analyze Fabric for Transferred Pigment using a Chromameter or Image Analysis

Calculate Percentage of Transfer Resistance

End

Click to download full resolution via product page

Figure 2. Workflow for Foundation Transfer Resistance Testing.

Methodology:
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Substrate Preparation: Use a standardized substrate such as Vitro-Skin® or a similar

synthetic skin mimic.

Product Application: Apply a controlled amount (e.g., 2 mg/cm²) of the foundation formulation

evenly onto the substrate.

Drying Time: Allow the applied product to dry under controlled temperature and humidity for

30 minutes.

Transfer Test: Place a piece of white cotton fabric over the application site. Apply a

standardized weight (e.g., 500g) for 10 seconds.

Analysis: Measure the amount of pigment transferred to the fabric using a chromameter

(measuring the change in Lab* values) or through image analysis software to quantify the

area and intensity of the transferred color.

Calculation: The percentage of transfer resistance is calculated as: (1 - (Amount of transfer /

Initial amount applied)) * 100%.

Protocol for Evaluating Water Resistance of Mascara
Methodology:

Application: Apply a standardized amount of mascara to clean, false eyelashes.

Drying: Allow the mascara to dry for 30 minutes.

Immersion: Immerse the eyelashes in a controlled temperature water bath (e.g., 32°C) for a

specified duration (e.g., 20 minutes).

Drying: Remove the eyelashes from the water and allow them to air dry.

Evaluation: Visually assess for smudging, flaking, and color loss. For a quantitative measure,

the water can be collected and analyzed for pigment content using spectrophotometry.

Alternatively, image analysis can be used to compare the before and after appearance of the

lashes. The percentage of waterproof removal ratio (%WPR) can be calculated, with a lower

%WPR indicating higher water resistance.[5]
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Protocol for Sensory Panel Evaluation of Long-Wear
Foundation

Recruit & Train Panelists (n=10-20)

Panelists Apply Blinded Samples to Forearms

Initial Sensory Evaluation (Glide, Playtime, Tackiness)

Wear Period (e.g., 8 hours)

Mid-Point Evaluation (Comfort, Appearance)

Final Sensory Evaluation (Long-Lasting Feel, Residue, Overall Liking)

Statistical Analysis of Sensory Data

Click to download full resolution via product page

Figure 3. Sensory Panel Evaluation Workflow for Long-Wear Foundation.

Methodology:

Panelist Selection: Recruit a panel of 10-20 trained sensory assessors.
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Product Blinding: Provide panelists with coded, blinded samples of the foundation with and

without caprylyl methicone.

Application: Panelists will apply a standardized amount of each product to a designated area

on their forearms.

Evaluation Attributes: Panelists will rate the following attributes on a 10-point scale at

specified time intervals (e.g., immediately after application, 4 hours, and 8 hours):

Application: Ease of application, spreadability, initial feel.

Wear: Comfort, tackiness, appearance of coverage, resistance to creasing.

After-feel: Lingering residue, smoothness.

Data Analysis: Analyze the collected data using appropriate statistical methods (e.g.,

ANOVA) to determine significant differences between the formulations.

Conclusion
Caprylyl methicone is a highly effective ingredient for enhancing the performance of long-wear

cosmetics. Its ability to form a lightweight, breathable, and durable film on the skin contributes

to improved wear-time, transfer resistance, and water resistance. By carefully selecting the

appropriate use level and combining it with other complementary ingredients, formulators can

develop high-performance long-wear products with an exceptional sensory profile that meet the

demands of today's consumers. The protocols outlined in these notes provide a framework for

the systematic evaluation and substantiation of the benefits of incorporating caprylyl methicone

into long-wear cosmetic formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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